N-(5-Amino-2-methoxyphenyl)-4-butoxybenzamide

• IUPAC Name: N-(5-amino-2-methoxyphenyl)-4-butoxybenzamide
• InChI: InChI=1S/C18H22N2O3/c1-3-4-11-23-15-8-5-13(6-9-15)18(21)20-16-12-14(19)7-10-17(16)22-2/h5-10,12H,3-4,11,19H2,1-2H3,(H,20,21)
• InChI Key: CMDCQCCYBWOUGJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C(=O)NC2=C(C=CC(=C2)N)OC
• Molecular Formula: C18H22N2O3
• Molecular Weight: 314.4 g/mol

Description

N-(5-Amino-2-methoxyphenyl)-4-butoxybenzamide, also known as this compound, is an organic compound used in a variety of scientific research applications. It is a white crystalline solid with a melting point of 117-118°C. This compound is commonly used in a variety of biochemical, physiological, and pharmacological studies.

Scientific Research Applications

Molecular Structure and Intermolecular Interactions

• The molecular structure and intermolecular interactions of compounds similar to N-(5-Amino-2-methoxyphenyl)-4-butoxybenzamide, such as N-3-hydroxyphenyl-4-methoxybenzamide, have been studied through acylation reactions and characterized by NMR and elemental analysis. These studies provide insights into the molecular geometry, bond lengths, bond angles, and dihedral angles, crucial for understanding the behavior of such compounds (Karabulut et al., 2014).

Antiviral and Antibacterial Activity

• N-phenylbenzamide derivatives, which are structurally related to this compound, have shown promising antiviral activities against Enterovirus 71, highlighting their potential as lead compounds for developing anti-viral drugs (Ji et al., 2013).
• Additionally, the antibacterial activities of similar compounds, like 2-[[α-(4-substituted benzoyloxy)-α-phenylacetyl or methylacetyl]amino]-5-(4-methoxyphenyl)-1,3,4-oxadiazoles, have been evaluated against various bacterial strains, demonstrating their potential in antibacterial applications (Kocabalkanli et al., 2001).

Antioxidant Properties

• Amino-substituted benzamide derivatives, akin to this compound, have been studied for their antioxidant properties. These compounds, particularly those with hydroxy groups, exhibit improved antioxidative properties relative to reference molecules in assays, suggesting their application in designing potent antioxidants (Perin et al., 2018).

Antileishmanial and Antioxidant Agents

• Compounds structurally related to this compound, like 5-substituted benzylidene amino-2-butyl benzofuran-3-yl-4-methoxyphenyl methanones, have been synthesized and evaluated for their antileishmanial and antioxidant activities, demonstrating significant potential in both fields (Patil et al., 2017).

Psycho- and Neurotropic Profiling

• Novel compounds including those with methoxyphenyl components have been evaluated for their psycho- and neurotropic properties in vivo, indicating the potential of such compounds in the development of psychoactive drugs (Podolsky et al., 2017).